Cas no 1245555-97-8 (5-(hydroxymethyl)-1-methyl-4-nitro-1H-Imidazole-2-carbonitrile)

• Product Name: 5-(hydroxymethyl)-1-methyl-4-nitro-1H-Imidazole-2-carbonitrile
• CAS No: 1245555-97-8
• MF: C₆H₆N₄O₃
• MW: 182.136840343475
• CID: 1102963
• Update Time: 2024-07-25

5-(hydroxymethyl)-1-methyl-4-nitro-1H-Imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-1-methyl-4-nitro-1H-Imidazole-2-carbonitrile

• Inchi： 1S/C6H6N4O3/c1-9-4(3-11)6(10(12)13)8-5(9)2-7/h11H,3H2,1H3
• InChI Key： CBOPTELTWRZNKT-UHFFFAOYSA-N
• SMILES： C1(C#N)N(C)C(CO)=C([N+]([O-])=O)N=1

Experimental Properties

• Density: 1.58±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 437.3±53.0 °C(Predicted)
• pka: 12.89±0.10(Predicted)